Cas no 2089058-15-9 (2-Oxaziridinecarboxamide, 3-phenyl-N-2-propyn-1-yl-)

• Product Name: 2-Oxaziridinecarboxamide, 3-phenyl-N-2-propyn-1-yl-
• CAS No: 2089058-15-9
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD33020508
• CID: 5193522
• Update Time: 2025-08-05

2-Oxaziridinecarboxamide, 3-phenyl-N-2-propyn-1-yl- Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-N-prop-2-ynyloxaziridine-2-carboxamide
• 3-phenyl-N-(prop-2-yn-1-yl)oxaziridine-2-carboxamide
• 2-Oxaziridinecarboxamide, 3-phenyl-N-2-propyn-1-yl-
• Ox-alkyne

• MDL： MFCD33020508
• Inchi： 1S/C11H10N2O2/c1-2-8-12-11(14)13-10(15-13)9-6-4-3-5-7-9/h1,3-7,10H,8H2,(H,12,14)
• InChI Key： GZMDJJKCOCJXMJ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)N1C(NCC#C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 1.1
• Topological Polar Surface Area: 44.6

Additional information on 2-Oxaziridinecarboxamide, 3-phenyl-N-2-propyn-1-yl-

2-Oxaziridinecarboxamide, 3-phenyl-N-2-propyn-1-yl-

2-Oxaziridinecarboxamide, 3-phenyl-N-2-propyn-1-yl- is a compound with the CAS number 2089058-15-9. This compound belongs to the class of oxaziridines, which are three-membered heterocycles containing one oxygen and two nitrogen atoms. The structure of this compound includes a phenyl group attached to the oxaziridine ring and a propargyl amide group. These structural features make it a unique molecule with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2-Oxaziridinecarboxamide, 3-phenyl-N-2-propyn-1-yl- involves a multi-step process that typically starts with the preparation of the oxaziridine ring. This is often achieved through the reaction of an amine with an epoxide or through cyclization reactions. The phenyl group is introduced via nucleophilic substitution or coupling reactions, while the propargyl amide group is added using appropriate coupling agents or activation techniques. The optimization of these steps is crucial to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of oxaziridines as building blocks in organic synthesis due to their reactivity and versatility. For instance, oxaziridines have been used as intermediates in the synthesis of bioactive compounds, such as antibiotics and antiviral agents. The presence of the phenyl group in 2-Oxaziridinecarboxamide, 3-phenyl-N-2-propyn-1-yl- enhances its aromaticity, which can contribute to its stability and reactivity in various chemical transformations.

The propargyl amide group in this compound adds another layer of functionality. Propargyl groups are known for their ability to participate in click chemistry reactions, such as cycloadditions and conjugate additions. This makes 2-Oxaziridinecarboxamide, 3-phenyl-N-2-propyn-1-yl- a valuable substrate for constructing complex molecules with high precision. Additionally, the amide functionality can serve as a handle for further modifications, such as amidation or esterification.

In terms of applications, oxaziridines have been explored for their potential in drug discovery. For example, they have been used as templates for designing inhibitors of enzymes involved in cancer and inflammatory diseases. The combination of an oxaziridine ring with a phenyl group and a propargyl amide group in this compound makes it a promising candidate for developing novel therapeutic agents.

The chemical properties of 2-Oxaziridinecarboxamide, 3-phenyl-N-2-propyn-1-yl- also make it suitable for use in materials science. Its reactivity can be harnessed for creating polymers or cross-linked materials with tailored properties. Furthermore, its aromaticity and conjugation may contribute to its use in optoelectronic devices or sensors.

In conclusion, 2-Oxaziridinecarboxamide, 3-phenyl-N-2-propyn